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Compound of Interest

Compound Name: Palmitoyl chloride

Cat. No.: B120768

An In-depth Whitepaper on the Synthesis, Properties, and Applications of Palmitoyl Chloride
in Research and Development

This technical guide provides a comprehensive overview of palmitoyl chloride, a reactive
long-chain fatty acyl chloride, for researchers, scientists, and drug development professionals.
This document details its chemical properties, synthesis protocols, and significant applications,
with a focus on protein S-palmitoylation and its role in cellular signaling, as well as its use in
advanced drug delivery systems.

Core Data Presentation

Quantitative data for palmitoyl chloride is summarized in the tables below for easy reference
and comparison.

Table 1: Chemical and Physical Properties of Palmitoyl Chloride
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Property Value Reference
CAS Number 112-67-4 [1112][3]
Molecular Weight 274.87 g/mol [1112]14]
Molecular Formula C16H31CIO [2][5][6]
Appearance C.:olc')rless to light yellow clear e

liquid
Boiling Point ~199°C at 2 mmHg [5]
Density ~0.906 g/mL [5]
Purity >98% (by GC) [5]

Synthesis of Palmitoyl Chloride

Palmitoyl chloride is typically synthesized from palmitic acid. The following protocols outline

common laboratory methods for its preparation.

Experimental Protocol: Synthesis using Thionyl

Chloride[7][8]

Materials:

o Palmitic acid

e Thionyl chloride (SOCI2)

¢ N,N-dimethylformamide (DMF) (catalyst)

o Toluene (solvent, optional)
e Round-bottom flask

o Reflux condenser

e Stirrer
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« Distillation apparatus
Procedure:

 In a round-bottom flask equipped with a reflux condenser and stirrer, add palmitic acid (1.0
mol).

e If using a solvent, add toluene.
e Add a catalytic amount of DMF (e.g., 4 mL).[7]
e Slowly add thionyl chloride (1.17 to 20 mol equivalents) to the mixture.[8][7]

e Heat the reaction mixture to reflux (approximately 60-75°C) and maintain for 0.5 to 2 hours.

[719]

o After the reaction is complete, remove the excess thionyl chloride by distillation at
atmospheric pressure.[8]

o Purify the crude palmitoyl chloride by vacuum distillation to yield the final product.[8]

Experimental Workflow: Synthesis of Palmitoyl Chloride
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Combine Palmitic Acid, Thionyl Chloride, and DMF

Reaction Setup

Heat to Reflux (60-75°C) for 0.5-2 hours

Atmospheric Distillation (remove excess SOCIz2)

:

Vacuum Distillation (purify product)

Purification

Palmitoyl Chloride

Final Product

Workflow for Palmitoyl Chloride Synthesis
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Protein Lysate

Block Free Thiols with NEM

Cleave Thioesters with Hydroxylamine

Label Freed Thiols with Biotin-HPDP

Affinity Purify with Streptavidin Beads

Analyze by SDS-PAGE and Western Blot

Acyl-Biotin Exchange (ABE) Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Palmitoyl Chloride: A Technical Guide for Researchers].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b120768#palmitoyl-chloride-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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